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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380 Get Quote

An In-depth Technical Guide to Dicyclopentyl(dimethoxy)silane

Introduction
Dicyclopentyl(dimethoxy)silane (DCPDMS), CAS number 126990-35-0, is an organosilicon

compound with a unique molecular structure that confers valuable steric and electronic

properties.[1] The molecule consists of a central silicon atom bonded to two bulky cyclopentyl

groups and two methoxy groups.[2] This structure makes it particularly significant as an

external electron donor (D-Donor) in Ziegler-Natta catalyst systems for propylene

polymerization.[1][3] In this role, DCPDMS is critical for controlling the isotacticity of the

resulting polypropylene, leading to polymers with high crystallinity and improved physical

properties.[1][2][4] Beyond catalysis, its bulky nature makes it a useful silylating agent in

specialized organic syntheses and a precursor in the production of materials like silicone

resins, coatings, and adhesives.[1][2]

Chemical Structure and Identification
The core of DCPDMS is a tetrahedral silicon atom. The two cyclopentyl groups provide

significant steric hindrance, which is key to its selectivity in both catalysis and synthesis. The

two methoxy groups are susceptible to hydrolysis, a key reaction in its role in sol-gel chemistry

and its environmental fate.[1]

Caption: Molecular structure of Dicyclopentyl(dimethoxy)silane.
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Physicochemical Properties
DCPDMS is a colorless to nearly colorless, clear liquid that is sensitive to moisture.[1][4] Its key

properties are summarized in the table below.

Property Value

CAS Number 126990-35-0[5]

Molecular Formula C₁₂H₂₄O₂Si[5][6]

Molecular Weight 228.41 g/mol [7][8][9]

Appearance Colorless to almost colorless clear liquid[1]

Boiling Point
251 °C @ 760 mmHg[2][3] 120 °C @ 6

mmHg[1] 103 °C @ 5 mmHg[3]

Density ~0.986 g/mL @ 25 °C[1] 0.99 g/cm³ @ 20 °C

Refractive Index 1.467 @ 20 °C[1] 1.4640-1.4650 @ 25 °C[3]

Flash Point 102 °C (closed cup)[3] 141 °C

Purity (by GC) ≥98.0%[10] or ≥99.0%[3]

SMILES CO--INVALID-LINK--(C2CCCC2)OC[11]

InChI Key JWCYDYZLEAQGJJ-UHFFFAOYSA-N[6][12]

Experimental Protocols
Synthesis Methodologies
Two primary synthesis routes for DCPDMS involve the use of a Grignard reagent.[1][13] These

methods allow for the precise installation of the two cyclopentyl groups onto the silicon center.
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Route 1: Via Tetramethoxysilane

Route 2: Via Dichlorosilane Intermediate
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Caption: Synthesis pathways for Dicyclopentyl(dimethoxy)silane.

Protocol 1: Reaction with Tetramethoxysilane[13]

Prepare a Grignard reagent solution by reacting approximately 2.0 moles of cyclopentyl

chloride with 2.0 moles of magnesium metal turnings in 1 liter of dried tetrahydrofuran (THF).

In a separate reaction vessel, dissolve approximately 1.0 mole of tetramethoxysilane in 500

mL of dried THF.

Slowly add the prepared cyclopentyl magnesium chloride solution dropwise to the

tetramethoxysilane solution. Maintain the reaction temperature below 50 °C throughout the

addition.

After the reaction is complete (monitored by gas chromatography), filter the mixture to

remove the precipitated magnesium salts.
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Remove the THF solvent by distillation.

Purify the resulting crude product by distillation under reduced pressure (e.g., 103 °C at 5

mmHg) to yield the final liquid product.[3][14]

Protocol 2: Via Dichlorosilane Intermediate[1][13]

React approximately two moles of a cyclopentyl magnesium halide with one mole of silicon

tetrachloride (SiCl₄) to form the intermediate, Dicyclopentyl(dichloro)silane.

Convert the dichlorosilane intermediate to the final product through methoxylation by

reacting it with an excess (more than 2 moles per mole of intermediate) of methanol.[13]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard method used to confirm the identity and purity of DCPDMS. The following

protocol is based on a published method for analyzing complex chemical mixtures containing

this compound.[15]

Instrumentation:

Gas Chromatograph: Agilent 8890 GC (or equivalent)

Mass Spectrometer: Agilent 7250 Q-TOF (or equivalent)

Column: Agilent DB-5Q, 30 m, 0.25 mm ID, 0.25 µm film thickness

GC Parameters:

Inlet: MMI, 4 mm Ultra Inert liner with wool

Injection Volume: 1 µL

Injection Mode: Splitless

Inlet Temperature Program: Hold at 65 °C for 0.01 min, then ramp at 300 °C/min to 280 °C
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Carrier Gas: Helium

Column Flow: 1 mL/min (constant flow)

Oven Temperature Program: Hold at 45 °C for 2 min, ramp at 12 °C/min to 325 °C, hold for

11 min

MS Parameters:

Transfer Line Temperature: 325 °C

Quadrupole Temperature: 150 °C

Source Temperature: 200 °C

Electron Energy: 70 eV

Mass Range: 50 to 1000 m/z

Spectral Acquisition Rate: 5 Hz

Applications in Research and Industry
The primary application of DCPDMS is as a high-performance external electron donor in

Ziegler-Natta catalysts for polypropylene production.[1] Its function is to selectively poison non-

stereospecific active sites on the catalyst, thereby enhancing the stereoselectivity and resulting

in polypropylene with a high isotacticity index (>98%), high crystallinity, and desirable

mechanical properties.[1]

Additionally, DCPDMS serves as:

A versatile silylating agent in organic synthesis, where the steric bulk of the cyclopentyl

groups allows for high selectivity in protecting sensitive functional groups.[1]

A precursor in materials science, particularly in sol-gel chemistry for creating hybrid organic-

inorganic materials.[1]
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A coupling agent to improve adhesion and compatibility between organic polymers and

inorganic substrates in formulations for coatings, sealants, and adhesives.[6]

Safety and Handling
Dicyclopentyl(dimethoxy)silane is classified as a hazardous chemical and requires careful

handling.

Hazards: Causes skin irritation and serious eye damage.[1][11][16] It is very toxic to aquatic

life with long-lasting effects.[1][11] The compound is moisture-sensitive and can react with

water to release methanol.[1][2][4]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles or

face shield), and appropriate lab clothing.[16] All handling should be performed in a well-

ventilated area or under a chemical fume hood.[17]

Storage: Store in a cool, dry, and well-ventilated place away from moisture and direct

sunlight.[3][12] Keep containers tightly sealed.

First Aid: In case of eye contact, rinse cautiously with water for several minutes, remove

contact lenses if present and easy to do, and immediately call a poison center or doctor.[16]

If on skin, wash with plenty of water.[16]

This product is intended for research and industrial use only and is not for human or veterinary

use.[1][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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